3-(3-Methylbutoxy)benzaldehyde
Overview
Description
3-(3-Methylbutoxy)benzaldehyde is a unique chemical compound with the empirical formula C12H16O2 and a molecular weight of 192.25 . It is provided to researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of 3-(3-Methylbutoxy)benzaldehyde is represented by the SMILES stringCC(C)CCOc1cccc(C=O)c1
and the InChI string 1S/C12H16O2/c1-10(2)6-7-14-12-5-3-4-11(8-12)9-13/h3-5,8-10H,6-7H2,1-2H3
.
Scientific Research Applications
Green Chemistry and Organic Synthesis
Green Synthesis : The use of ionic liquids as solvents and catalysts in organic synthesis, exemplified by the preparation of compounds like 3-(methoxycarbonyl)coumarin, demonstrates innovative approaches in green chemistry (Verdía, Santamarta, & Tojo, 2017).
Asymmetric Synthesis : Enzymatic carboligation of aldehydes, including those structurally related to 3-(3-Methylbutoxy)benzaldehyde, for producing enantiomerically enriched 2-hydroxy ketones is another significant application (María et al., 2007).
Biotechnology and Bioengineering
Bioproduction of Benzaldehyde : Utilizing microorganisms like Pichia pastoris in bioreactors for producing benzaldehyde highlights the biotechnological potential of aldehydes in the flavor industry (Craig & Daugulis, 2013).
Enzyme Catalysis : Research into enzymes like benzaldehyde lyase for catalyzing reactions involving benzaldehyde derivatives, including asymmetric C-C bond formation, is crucial in biochemistry and pharmaceuticals (Kühl et al., 2007).
Materials Science and Catalysis
Metal-Organic Frameworks : The catalytic properties of metal-organic frameworks in reactions involving benzaldehydes for applications in chemical synthesis (Schlichte, Kratzke, & Kaskel, 2004).
Photocatalysis : Modification of materials like graphitic carbon nitride for photocatalytic conversion of benzyl alcohol to benzaldehyde, offering environmentally friendly solutions in organic chemistry (Lima et al., 2017).
Safety And Hazards
properties
IUPAC Name |
3-(3-methylbutoxy)benzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O2/c1-10(2)6-7-14-12-5-3-4-11(8-12)9-13/h3-5,8-10H,6-7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTNXPSPSJDQCEA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCOC1=CC=CC(=C1)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20651119 | |
Record name | 3-(3-Methylbutoxy)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20651119 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Methylbutoxy)benzaldehyde | |
CAS RN |
77422-25-4 | |
Record name | 3-(3-Methylbutoxy)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20651119 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.